Cas no 1040016-25-8 (1-(4-tert-Butyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid)

• Product Name: 1-(4-tert-Butyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid
• CAS No: 1040016-25-8
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 5230212
• Update Time: 2025-06-08

1-(4-tert-Butyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-Butyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid

• Inchi： 1S/C17H19NO3/c1-17(2,3)14-7-4-12(5-8-14)10-18-11-13(16(20)21)6-9-15(18)19/h4-9,11H,10H2,1-3H3,(H,20,21)
• InChI Key： KVPDFZAPAUNHCK-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(C(C)(C)C)C=C2)C(=O)C=CC=1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 1-(4-tert-Butyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid

Comprehensive Overview of 1-(4-tert-Butyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid (CAS No. 1040016-25-8)

1-(4-tert-Butyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid (CAS No. 1040016-25-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of pyridine carboxylic acid derivatives, which are widely studied for their bioactive potential. The presence of a tert-butyl-benzyl group and a dihydro-pyridine core makes it a promising candidate for drug discovery and material science applications.

In recent years, the demand for highly functionalized pyridine derivatives has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in compounds like 1-(4-tert-Butyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid due to their potential as enzyme inhibitors or ligands for biological targets. The carboxylic acid moiety in this molecule allows for further derivatization, enabling the synthesis of novel analogs with tailored properties. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies in drug development.

The synthesis of 1-(4-tert-Butyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid typically involves multi-step organic reactions, including condensation, oxidation, and functional group interconversion. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and accurate structural confirmation. These methodologies are critical for meeting the stringent quality standards required in pharmaceutical intermediates and fine chemicals.

One of the most searched questions in the context of pyridine-based compounds is their role in drug design. 1-(4-tert-Butyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid is no exception, as its scaffold is frequently explored for anti-inflammatory and antioxidant properties. The tert-butyl group enhances lipophilicity, which can improve membrane permeability—a key factor in bioavailability optimization. Such features make this compound a subject of interest in preclinical research.

From an industrial perspective, the compound’s stability and solubility profile are often discussed in forums and research papers. The carboxylic acid functionality allows for salt formation, which can be leveraged to enhance formulation compatibility. This is particularly relevant in the development of oral dosage forms, where solubility remains a major challenge. Additionally, the heterocyclic core of this molecule is compatible with green chemistry principles, aligning with the global push for sustainable synthesis.

In summary, 1-(4-tert-Butyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid (CAS No. 1040016-25-8) represents a valuable building block in modern chemistry. Its structural features and functional groups offer broad utility in drug discovery, material science, and chemical biology. As research continues to uncover new applications, this compound is poised to remain a focal point in scientific discussions and industrial innovations.